Cas no 39232-91-2 ((3-Methoxyphenyl)hydrazine hydrochloride)

• Product Name: (3-Methoxyphenyl)hydrazine hydrochloride
• CAS No: 39232-91-2
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• MDL: MFCD00044416
• CID: 54994
• PubChem ID: 2723940
• Update Time: 2025-05-21

(3-Methoxyphenyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Methoxyphenyl)hydrazine hydrochloride
• 3-Methoxyphenylhydrazine hydrochloride
• 3-Methoxyphenylhydrazine
• Hydrazine,(3-methoxyphenyl)-, monohydrochloride (9CI)
• Hydrazine, (m-methoxyphenyl)-,hydrochloride (7CI)
• (3-Methoxyphenyl)hydrazine monohydrochloride
• [3-(Methyloxy)phenyl]hydrazinemonohydrochloride
• m-Methoxyphenylhydrazine hydrochloride
• 3-Methoxyphenylhydrazine hydrochloride,98%
• 3-Methoxyphenylhydrazine HCl
• AKOS005259075
• SCHEMBL7305
• 3-methoxyphenylhydrazine hydrochloric acid salt
• CS-W017475
• SY031446
• 39232-91-2
• (3-methoxyphenyl)hydrazine;hydrochloride
• DTXSID10960005
• GMXFZBZOVZOYNQ-UHFFFAOYSA-N
• AM20061197
• 3-Methoxyphenylhydrazine, HCl
• 3-methyoxyphenylhydrazine hydrochloride
• (3-methoxy-phenyl) hydrazine hydrochloride
• 3-methoxy-phenylhydrazine hydrochloride
• EN300-18896
• Z94599902
• MFCD00044416
• NSC155337
• NSC-155337
• AS-18333
• Hydrazine, (3-methoxyphenyl)-, monohydrochloride
• 3-methoxyphenyl-hydrazine HCl
• (3-Methoxyphenyl)hydrazine--hydrogen chloride (1/1)
• I10071
• 3-Methoxyphenylhydrazine, hydrochloride 95%
• 3-methoxyphenylhydrazin hydrochloride
• NS00058306
• A6573
• (3-Methoxy-phenyl)-hydrazine; hydrochloride;(3-Methoxyphenyl)hydrazine hydrochloride
• (3-Methoxy-phenyl)-hydrazine hydrochloride
• 3-Methoxyphenyl hydrazine hydrochloride
• FT-0600567
• 3-Methoxylphenylhydrazine hydrochloride salt
• DB-145835
• (3-Methoxyphenyl)hydrazine Hydrochloride; (3-Methoxyphenyl)hydrazine Monohydrochloride; [3-(Methyloxy)phenyl]hydrazine Monohydrochloride;m-Methoxyphenylhydrazine Hydrochloride;
• DB-008845
• 57396-68-6

• MDL： MFCD00044416
• Inchi： 1S/C7H10N2O.ClH/c1-10-7-4-2-3-6(5-7)9-8;/h2-5,9H,8H2,1H3;1H
• InChI Key： GMXFZBZOVZOYNQ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1)NN
• BRN： 5304389

Computed Properties

• Exact Mass: 174.05600
• Monoisotopic Mass: 174.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 47.3A^2

Experimental Properties

• Color/Form: powder
• Density: 1.1500
• Melting Point: >140°C
• Boiling Point: 275.3°C at 760 mmHg
• Flash Point: No data available
• PSA: 47.28000
• LogP: 2.55610
• Solubility: Soluble
• Vapor Pressure: No data available

(3-Methoxyphenyl)hydrazine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：2811
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (3-Methoxyphenyl)hydrazine hydrochloride

(3-Methoxyphenyl)hydrazine Hydrochloride: A Comprehensive Overview

(3-Methoxyphenyl)hydrazine hydrochloride, identified by the CAS number 39232-91-2, is a significant compound in the field of organic chemistry, particularly within the realm of hydrazine derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various scientific and industrial domains. In this article, we delve into the characteristics, synthesis, applications, and recent advancements associated with (3-Methoxyphenyl)hydrazine hydrochloride.

The molecular structure of (3-Methoxyphenyl)hydrazine hydrochloride comprises a hydrazine group (-NHNH2) attached to a 3-methoxyphenyl ring. The presence of the methoxy group (-OCH3) at the para position of the phenyl ring imparts distinct electronic and steric properties to the molecule. This arrangement not only influences its chemical reactivity but also contributes to its stability under various conditions. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different chemical environments.

From a synthetic perspective, (3-Methoxyphenyl)hydrazine hydrochloride can be synthesized through several routes, including nucleophilic substitution and condensation reactions. One common method involves the reaction of 3-methoxyaniline with hydrazine in an acidic medium, followed by acidification to yield the hydrochloride salt. Researchers have explored optimizing these reaction conditions to enhance yield and purity, leveraging insights from green chemistry principles to minimize environmental impact.

The applications of (3-Methoxyphenyl)hydrazine hydrochloride span across multiple disciplines. In pharmaceutical research, it serves as a valuable intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or receptors. For instance, recent studies have demonstrated its role in developing inhibitors for protein kinases, which are crucial in cancer therapy.

In addition to its role in drug discovery, (3-Methoxyphenyl)hydrazine hydrochloride finds utility in materials science as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand enables the construction of porous structures with potential applications in gas storage and catalysis.

From an analytical standpoint, (3-Methoxyphenyl)hydrazine hydrochloride has been employed as a reagent in various spectroscopic techniques for the identification and quantification of carbonyl compounds. Its high reactivity with carbonyl groups makes it an effective tool in organic synthesis and quality control processes.

Recent advancements have focused on understanding the photophysical properties of (3-Methoxyphenyl)hydrazine hydrochloride. Studies utilizing computational chemistry methods have provided insights into its electronic transitions and excited-state dynamics, paving the way for its application in optoelectronic devices.

In terms of safety and handling, while (3-Methoxyphenyl)hydrazine hydrochloride is not classified as a hazardous substance under normal conditions, appropriate precautions should be taken during synthesis and use to ensure compliance with laboratory safety standards.

In conclusion, (3-Methoxyphenyl)hydrazine hydrochloride, CAS No: 39232-91-2, stands out as a versatile compound with diverse applications across multiple scientific domains. Ongoing research continues to uncover new potentials for this compound, underscoring its importance in contemporary chemical research.